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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202

Essential Safety and Handling Guide for tert-Butyl
Chloroacetate

For researchers, scientists, and drug development professionals, the safe handling and
disposal of reactive chemical reagents like tert-Butyl chloroacetate are paramount to
ensuring laboratory safety, environmental protection, and regulatory compliance. This
document provides essential, step-by-step procedures for the safe management of tert-Butyl
chloroacetate, establishing a foundation of trust and safety in your laboratory operations.

tert-Butyl chloroacetate is a flammable, corrosive, and toxic liquid that is harmful if
swallowed, inhaled, or absorbed through the skin.[1][2][3][4] It is also a lachrymator, meaning it
can cause tearing.[1][3][4] Adherence to the following safety protocols is mandatory.

Immediate Safety and Handling Considerations

Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for tert-Butyl chloroacetate.

Engineering Controls:

o Always handle tert-Butyl chloroacetate in a certified chemical fume hood to avoid
inhalation of vapors.[1][3][5]
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o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[2]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Personal Protective Equipment (PPE): The following personal protective equipment is
mandatory when handling tert-Butyl chloroacetate:

PPE Category Specification

) Tightly fitting safety goggles and a face shield
Eye/Face Protection o ]
(minimum 8 inches).[1][6]

Chemically resistant gloves (e.g., nitrile) and a
Skin Protection standard laboratory coat.[1] Impervious clothing

should be worn to prevent skin contact.[7]

All handling must be performed in a chemical
fume hood.[1][2] If exposure limits are
exceeded, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[2][3]

Respiratory Protection

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the
chemical fume hood is functioning properly. Have spill control materials readily available.

o Handling: Use spark-proof tools and explosion-proof equipment.[2][3][5] Avoid contact with
skin, eyes, and clothing.[5][6][7] Do not breathe vapors or mist.[2][3] Ground and bond
containers when transferring material to prevent static discharge.[5]

» Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[3][6][7]
Keep containers tightly closed.[3][6][7] This material is moisture-sensitive.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, metals, and
strong reducing agents.[2]

First Aid Measures
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Immediate medical attention is required for any exposure.[2]

Exposure Route First Aid Procedure

Move the person into fresh air.[3][6][7] If not
Inhalation breathing, give artificial respiration.[3][6][7]
Consult a physician.[3][6][7]

Wash off immediately with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[2][3][7]

Immediate medical attention is required.[2][4]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[2][3]

[7] Consult a physician.[7]

Do NOT induce vomiting.[2][5] Rinse mouth with
) water.[7] Never give anything by mouth to an
Ingestion _ o
unconscious person.[5][7] Call a physician or

poison control center immediately.[2]

Disposal Plan: Step-by-Step Waste Management

The primary and most critical directive for the disposal of tert-Butyl chloroacetate is that it
must be treated as hazardous waste.[1][3] Under no circumstances should this chemical or its
solutions be disposed of down the drain or in regular trash.[1]

o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
closed container.[7]

o Waste Segregation: As a halogenated organic compound, tert-Butyl chloroacetate waste
must be segregated from non-halogenated solvent waste streams.[1]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material.[1][7] The recommended method is to burn it in a chemical incinerator equipped
with an afterburner and scrubber.[7]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]
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Spill and Leak Procedures

o Immediate Action: Evacuate personnel to a safe area.[6] Remove all sources of ignition.[2][3]

[6]

o Containment: Absorb the spill with inert material such as vermiculite, sand, or earth.[3][5]

o Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[3][5]

e Ventilation: Ensure adequate ventilation.[6]

Property Value

Molecular Formula CeH11ClO2

Molecular Weight 150.60 g/mol

CAS Number 107-59-5

Flash Point 46 °C (114.8 °F)
Boiling Point 48-49 °C @ 11 mmHg

Decomposition Temp.

223 °C

Solubility in Water

<0.1 g/L (20 °C)

Specific Gravity

1.053

Source:[3]

Visual Workflow for Handling tert-Butyl

Chloroacetate

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl

chloroacetate in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling tert-Butyl
chloroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093202#personal-protective-equipment-for-handling-
tert-butyl-chloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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